Trans-4,4-difluoro-2-(methoxycarbonyl)cyclopentane-1-carboxylic acid

• IUPAC Name: (1R,2R)-4,4-difluoro-2-methoxycarbonylcyclopentane-1-carboxylic acid
• InChI: InChI=1S/C8H10F2O4/c1-14-7(13)5-3-8(9,10)2-4(5)6(11)12/h4-5H,2-3H2,1H3,(H,11,12)/t4-,5-/m1/s1
• InChI Key: BRENZFDSACTDDA-RFZPGFLSSA-N
• Canonical SMILES: COC(=O)C1CC(CC1C(=O)O)(F)F
• Isomeric SMILES: COC(=O)[C@@H]1CC(C[C@H]1C(=O)O)(F)F
• Molecular Formula: C8H10F2O4
• Molecular Weight: 208.16 g/mol
• CAS RN: 1608143-73-2

Description

Trans-4,4-difluoro-2-(methoxycarbonyl)cyclopentane-1-carboxylic acid is a chemical compound with the molecular formula C8H10F2O4. It is used in scientific research.

Molecular Structure Analysis

The molecular weight of this compound is 208.16. The InChI code for this compound is 1S/C8H10F2O4/c1-14-7(13)5-3-8(9,10)2-4(5)6(11)12/h4-5H,2-3H2,1H3,(H,11,12)/t4-,5-/m1/s1.

Physical And Chemical Properties Analysis

This compound is an oil at room temperature. More detailed physical and chemical properties are not available in the sources I found.

Scientific Research Applications

Conformational Analysis

• Conformational Preferences : Research by Casanovas et al. (2008) on a similar compound, 1-amino-2-phenylcyclopentane-1-carboxylic acid, using Density Functional Theory (DFT), explored the intrinsic conformational preferences of cyclopentane derivatives. Such studies are crucial in understanding the structural behavior of similar compounds like Trans-4,4-difluoro-2-(methoxycarbonyl)cyclopentane-1-carboxylic acid in various environments (Casanovas, J. et al., 2008).

Synthesis and Catalysis

• Synthesis Optimization : Goswami and Kissick (2009) developed an efficient synthesis process for a structurally related compound, demonstrating the potential for optimizing the synthesis of this compound and its derivatives (Goswami, A. & Kissick, T. P., 2009).

Chemical Properties and Reactions

• Isomerisation Studies : Gyarmati et al. (2006) explored the isomerisation of similar cycloalkanecarboxylic acids, which is relevant for understanding the chemical behavior and potential reactions of this compound under various conditions (Gyarmati, Cs. Z. et al., 2006).

Application in Drug Design

• Isostere in Drug Design : Ballatore et al. (2011) investigated cyclopentane-1,3-diones as isosteres for carboxylic acid functional groups in drug design. This research indicates potential applications of this compound in medicinal chemistry (Ballatore, C. et al., 2011).

Photochemical Behavior

• Photoinduced Charge Transfer : Yang et al. (2004) studied the photochemical behavior of trans-4-(N-arylamino)stilbene derivatives, which can provide insights into the photochemical properties of this compound (Yang, J.-S. et al., 2004).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.